Cas no 5456-53-1 ( )

  structure
  structure
Product Name: 
CAS No:5456-53-1
MF:C17H16O3
MW:268.307145118713
CID:941983
PubChem ID:228536
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-Benzoyl-3-phenylbutyric acid
    • 5-oxo-3,5-diphenylpentanoic acid
    • 5-keto-3,5-diphenyl-valeric acid
    • 5-Oxo-3,5-diphenylpentansaeure
    • 5-Oxo-3,5-diphenyl-valeriansaeure
    • 5-oxo-3,5-diphenyl-valeric acid
    • SCHEMBL16616451
    • 3,5-diphenyl-5-oxo-pentanoic acid
    • NSC-21520
    • DTXSID70281400
    • ZOKVLFUFXBUTKQ-UHFFFAOYSA-N
    • 5456-53-1
    • Oprea1_169991
    • NSC21520
    •  
    • Inchi: 1S/C17H16O3/c18-16(14-9-5-2-6-10-14)11-15(12-17(19)20)13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,19,20)
    • InChI Key: ZOKVLFUFXBUTKQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CC(C1C=CC=CC=1)CC(=O)O

Computed Properties

  • Exact Mass: 268.11000
  • Monoisotopic Mass: 268.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 3.51790

  Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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